6-Chloro-5-methyl-3,6-dihydropyridazin-3-amine

• IUPAC Name: 6-chloro-5-methyl-3,6-dihydropyridazin-3-amine
• InChI: InChI=1S/C5H8ClN3/c1-3-2-4(7)8-9-5(3)6/h2,4-5H,7H2,1H3
• InChI Key: IEWOTWUNKIRLMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N=NC1Cl)N
• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.59 g/mol
• CAS No.: 1699007-40-3

Description

6-Chloro-5-methyl-3,6-dihydropyridazin-3-amine is a compound with the CAS Number: 66346-87-0. It has a molecular weight of 143.58 and its IUPAC name is 6-chloro-5-methyl-3-pyridazinamine. It is stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H6ClN3/c1-3-2-4 (7)8-9-5 (3)6/h2H,1H3, (H2,7,8). This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The physical form of this compound is solid. It has a molecular weight of 145.59. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Regiospecific Synthesis Applications

The compound 6-Chloro-5-methyl-3,6-dihydropyridazin-3-amine is pivotal in the regiospecific synthesis of novel compounds. Dragovich et al. (2008) described the synthesis of a new class of 6-amino-5-hydroxypyridazin-3(2 H)-ones, showcasing the use of this compound in creating novel pyridazinone systems with potential applications in medicinal chemistry. These compounds were synthesized in good to moderate yields by condensation followed by Dieckmann cyclization, highlighting the compound's versatility in complex chemical syntheses (Dragovich et al., 2008).

Synthesis of Novel Heterocycles

Volovenko and Dubinina (2002) highlighted the compound's utility in synthesizing novel heterocycles. Their research demonstrated the formation of 6-amino-7-hetaryl-5-R-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitriles through nucleophilic reactions, showcasing the compound's role in constructing complex heterocyclic systems that could be valuable in drug discovery and other scientific fields (Volovenko & Dubinina, 2002).

Scaffold for Drug Discovery

Pattison et al. (2009) utilized this compound as a scaffold for synthesizing various substituted and ring-fused pyridazinone systems. The study highlights the compound's potential in drug discovery, illustrating its capacity to serve as a basis for developing new therapeutic agents (Pattison et al., 2009).

Synthesis of Antimicrobial Agents

Sah et al. (2014) explored the synthesis of formazans from Mannich base derivatives of this compound as antimicrobial agents. The compounds synthesized in this study demonstrated moderate antimicrobial activity, emphasizing the compound's importance in developing new antimicrobial agents (Sah et al., 2014).

Safety and Hazards

The compound should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C. More specific safety and hazard information was not found in the search results.

Mechanism of Action

Target of Action

It’s known that pyridazinone derivatives, to which this compound belongs, have been associated with a wide range of pharmacological activities .

Mode of Action

It’s known that certain 6-aryl-3(2h)-pyridazinone derivatives substituted at position 5 inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that 6-Chloro-5-methyl-3,6-dihydropyridazin-3-amine might interact with its targets in a similar manner.

Biochemical Pathways

Given the broad spectrum of activities associated with pyridazinone derivatives, it’s likely that multiple pathways are affected .

Result of Action

Given the wide range of pharmacological activities associated with pyridazinone derivatives, it’s likely that the compound has diverse effects at the molecular and cellular levels .